Cas no 1097789-53-1 (1-[(4-chloro-3-nitrophenyl)methyl]-1,2,3,4-tetrahydropyrimidine-2,4-dione)

• Product Name: 1-[(4-chloro-3-nitrophenyl)methyl]-1,2,3,4-tetrahydropyrimidine-2,4-dione
• CAS No: 1097789-53-1
• MF: C₁₁H₈ClN₃O₄
• MW: 281.651921272278
• CID: 4571777
• PubChem ID: 43350352
• Update Time: 2025-07-18

1-[(4-chloro-3-nitrophenyl)methyl]-1,2,3,4-tetrahydropyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 1-[(4-Chloro-3-nitrophenyl)methyl]-1,2,3,4-tetrahydropyrimidine-2,4-dione
• 2,4(1H,3H)-Pyrimidinedione, 1-[(4-chloro-3-nitrophenyl)methyl]-
• 1-[(4-chloro-3-nitrophenyl)methyl]-1,2,3,4-tetrahydropyrimidine-2,4-dione

• Inchi： 1S/C11H8ClN3O4/c12-8-2-1-7(5-9(8)15(18)19)6-14-4-3-10(16)13-11(14)17/h1-5H,6H2,(H,13,16,17)
• InChI Key： PIJQFTGOWJWBBU-UHFFFAOYSA-N
• SMILES： C1(=O)N(CC2=CC=C(Cl)C([N+]([O-])=O)=C2)C=CC(=O)N1

Computed Properties

• Exact Mass: 281.02
• Monoisotopic Mass: 281.02
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 434
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 95.2A^2

Experimental Properties

• Color/Form: Not available
• Density: Not available
• Melting Point: Not available
• Boiling Point: Not available
• Flash Point: Not available
• Vapor Pressure: Not available

1-[(4-chloro-3-nitrophenyl)methyl]-1,2,3,4-tetrahydropyrimidine-2,4-dione Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 1-[(4-chloro-3-nitrophenyl)methyl]-1,2,3,4-tetrahydropyrimidine-2,4-dione

Introduction to 1-[(4-Chloro-3-Nitrophenyl)methyl]-1,2,3,4-Tetrahydropyrimidine-2,4-Dione (CAS No. 1097789-53-1)

1-[(4-Chloro-3-Nitrophenyl)methyl]-1,2,3,4-tetrahydropyrimidine-2,4-dione, with the CAS number 1097789-53-1, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of tetrahydropyrimidinones and is characterized by its unique structural features and potential biological activities. The presence of a chloro and nitro substituent on the phenyl ring, along with the tetrahydropyrimidine core, imparts specific chemical and biological properties that make it a valuable candidate for various applications.

The synthesis of 1-[(4-Chloro-3-Nitrophenyl)methyl]-1,2,3,4-tetrahydropyrimidine-2,4-dione typically involves multistep reactions, including the formation of an intermediate aldehyde or ketone followed by a condensation reaction to form the tetrahydropyrimidine ring. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for its production, making it more accessible for both academic and industrial research.

In terms of its biological activity, 1-[(4-Chloro-3-Nitrophenyl)methyl]-1,2,3,4-tetrahydropyrimidine-2,4-dione has been studied for its potential as an anticancer agent. Research has shown that this compound exhibits significant cytotoxic effects against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action is thought to involve the inhibition of key enzymes involved in cell proliferation and survival pathways. For instance, studies have demonstrated that this compound can induce apoptosis by disrupting mitochondrial function and activating caspase cascades.

Beyond its anticancer properties, 1-[(4-Chloro-3-Nitrophenyl)methyl]-1,2,3,4-tetrahydropyrimidine-2,4-dione has also shown promise in other therapeutic areas. It has been investigated for its anti-inflammatory and antiviral activities. In vitro studies have indicated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in activated immune cells. Additionally, preliminary research suggests that it may have antiviral effects against certain RNA viruses by interfering with viral replication processes.

The pharmacokinetic properties of 1-[(4-Chloro-3-Nitrophenyl)methyl]-1,2,3,4-tetrahydropyrimidine-2,4-dione are another important aspect of its evaluation as a potential drug candidate. Studies have shown that it has favorable absorption and distribution profiles in animal models. However, further optimization may be required to improve its metabolic stability and reduce potential side effects. Ongoing research is focused on developing prodrugs or analogs that enhance these properties while maintaining or enhancing the compound's biological activity.

In conclusion, 1-[(4-Chloro-3-Nitrophenyl)methyl]-1,2,3,4-tetrahydropyrimidine-2,4-dione (CAS No. 1097789-53-1) represents a promising lead compound in the development of new therapeutic agents. Its unique chemical structure and diverse biological activities make it an attractive target for further investigation in both basic research and drug discovery programs. As research in this area continues to advance, it is likely that new insights into the mechanisms of action and potential applications of this compound will emerge.